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Introduction

Chloroneb is a systemic fungicide that has historically been used for the control of several
important turfgrass diseases. As an aromatic hydrocarbon, its primary modes of action are the
inhibition of lipid peroxidation and interference with mitosis, specifically impacting DNA
polymerization.[1][2] Although it is now considered obsolete in some regions, a review of its
application and efficacy provides valuable insights for the research and development of new
turfgrass disease management strategies.[1] This document provides a detailed overview of
the application of chloroneb, including quantitative data on its efficacy, experimental protocols
for disease management studies, and visualizations of its mode of action and experimental

workflows.

Data Presentation

Table 1: Efficacy and Application Rates of Chloroneb for
Pythium Blight (Pythium aphanidermatum) Control in
Turfgrass
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Turfgrass Application Application .
. Efficacy Reference
Species Rate Interval
) 125 g/100 m2in 5-7 days )
Established Turf ) Effective [3]
15-20 L of water (preventive)
] Recommended 7-10 days (at first ]
New Seedlings ) ) Effective [4]
Rate sign of disease)
] N Limited data
Various Not Specified 5-7 days ] [5]
available

Note: "Recommended Rate" from the ProTurf Granular Fungicide V label is 14.86 kg/1,000 m?,
with a "Double Rate" of 29 kg/1,000 m? for severe attacks.[4]

Table 2: Efficacy and Application Rates of Chloroneb for
Gray Snow Mold (Typhula spp.) Control in Turfgrass

. Application Application Efficacy (%
Formulation o Reference
Rate Timing Control)
Wettable Powder 9 ounces per Once in
86-93%
(65%) 1,000 sq ft November
2.51t03.75 _
Once in
Granular (10%) pounds per 86-93%
November
1,000 sq ft
175-250 g per
) Late fall before )
Wettable Powder 100 m2in 15-20 Effective [3]
snowfall
L of water
Recommended ) ]
Prior to first ]
Granular Rate (14.86 Effective [4]
heavy snow
kg/1,000 m2)
Prior to first snow
Double Rate (29 (in areas with )
Granular ) Effective [4]
kg/1,000 m2) winter-long snow
cover)
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Table 3: Efficacy and Application Rates of Chloroneb for
- Patch (Rhi : lani) C Lin Turf

Turfgrass Application Application .
. Efficacy Reference
Species Rate Interval
] - Limited data
Various Not Specified 10 days ) [6]
available

Experimental Protocols
Protocol 1: Field Efficacy Trial for Pythium Blight
Control

Objective: To evaluate the efficacy of chloroneb in preventing and controlling Pythium blight on
a susceptible turfgrass species (e.g., perennial ryegrass, creeping bentgrass).

Materials:

Chloroneb fungicide (wettable powder or granular formulation)

e Susceptible turfgrass stand (e.g., perennial ryegrass) maintained under golf course fairway
or athletic field conditions.

o Pressurized CO2 backpack sprayer with appropriate nozzles or a calibrated granular
spreader.

e Plot marking supplies (stakes, flags, measuring tape).
e Disease rating scale (e.g., 0-100% plot area affected).

Data collection sheets.

Methodology:

¢ Plot Establishment:
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o Establish a research area on a mature stand of the target turfgrass species with a history
of Pythium blight.

o Delineate individual plots, typically Im x 2m or 2m x 2m, with a 0.5m buffer between plots.

o Arrange plots in a randomized complete block design with a minimum of four replications
per treatment.

 Inoculation (Optional for Curative Trials):

o For curative trials, uniformly inoculate the plot area with a virulent isolate of Pythium
aphanidermatum.

o Grow the pathogen on a suitable medium (e.g., autoclaved rye grain) and distribute it
evenly across the plots.

o Maintain high humidity and temperature (e.g., >30°C day, >20°C night) to encourage
disease development.[7]

» Fungicide Application:

o Preventive Trial: Apply chloroneb at the desired rates and intervals before the onset of
environmental conditions conducive to Pythium blight (high temperature and humidity).[4]

o Curative Trial: Apply chloroneb at the desired rates as soon as disease symptoms are
observed.[4]

o For spray applications, use a calibrated CO2 backpack sprayer with nozzles that provide
uniform coverage (e.g., TeeJet 8003VS) at a carrier volume of 15-20 L of water per 100
m2.[3][8]

o For granular applications, use a calibrated spreader to ensure uniform distribution of the
product.[4]

o Include an untreated control for comparison.

» Application to Moist Foliage:
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o For optimal efficacy against Pythium blight, apply chloroneb to moist foliage in the
morning or evening.[4]

o Data Collection:

o Visually assess disease severity in each plot at regular intervals (e.g., 7, 14, and 21 days
after the initial application).

o Use a standardized rating scale to estimate the percentage of the plot area exhibiting
symptoms of Pythium blight.

e Data Analysis:

o Analyze the disease severity data using appropriate statistical methods (e.g., Analysis of
Variance - ANOVA) to determine significant differences between treatments.

Protocol 2: Field Efficacy Trial for Gray Show Mold
Control

Objective: To evaluate the efficacy of chloroneb in preventing gray snow mold on a susceptible
turfgrass species.

Materials:
e Chloroneb fungicide (wettable powder or granular formulation).

e Susceptible turfgrass stand (e.g., creeping bentgrass, annual bluegrass) in a location with
consistent snow cover during winter.

o Application equipment as described in Protocol 1.
» Plot marking supplies.

e Disease rating scale.

» Data collection sheets.

Methodology:
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e Plot Establishment:
o Establish plots as described in Protocol 1 in an area with a history of gray snow mold.
e Fungicide Application:

o Apply chloroneb as a single preventive application in late autumn before the first
permanent snow cover.[9]

o Apply different formulations and rates to be tested. For example, a 65% wettable powder
at 9 ounces per 1,000 sq ft or a 10% granular formulation at 2.5 to 3.75 pounds per 1,000
sq ft.

o Include an untreated control.
o Data Collection:

o In the spring, immediately after snow melt, visually assess the percentage of plot area
affected by gray snow mold.

o Data Analysis:

o Analyze the data as described in Protocol 1 to compare the effectiveness of the different
chloroneb treatments.

Visualizations
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Caption: Proposed mode of action of chloroneb in a fungal cell.
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Caption: Generalized workflow for a turfgrass fungicide efficacy trial.
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Caption: Simplified overview of chloroneb degradation in a turfgrass environment.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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